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Compound of Interest

Compound Name: Ir(dFppy)3

CAS No.: 387859-70-3

Cat. No.: B2384635 Get Quote

Tris[2-(4,6-difluorophenyl)pyridinato-C2,N]iridium(III)[1][2]

Part 1: Executive Safety Directive
Immediate Action Required: Ir(dFppy)₃ is a cyclometalated iridium complex widely used as a

photoredox catalyst.[1] While chemically robust, it poses specific hazards due to its heavy

metal content (Iridium), fluorinated ligands, and potential for causing severe eye and skin

irritation.

Critical Safety Profile:

Signal Word:WARNING

Hazard Statements: H315 (Skin Irritation), H319 (Eye Irritation), H335 (Respiratory Irritation).

[1][3]

Physical State: Yellow to Green Solid/Powder.[1]

Stability: Stable under ambient conditions; however, fine dust may form explosive mixtures in

air.[1]

Environmental:Do not release to environment. Iridium compounds can be persistent;

fluorinated ligands resist biodegradation.[1]
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Personal Protective Equipment (PPE) Standards:

Respiratory: N95 (minimum) or P100 respirator if handling powder outside a fume hood.[1]

Dermal: Nitrile gloves (double-gloving recommended for solutions >10 mM).[1]

Ocular: Chemical safety goggles.

Part 2: Strategic Waste Management (Recovery vs.
Disposal)
As a Senior Application Scientist, I strongly advocate for a Recovery-First approach. Iridium is a

Platinum Group Metal (PGM) with significant economic value and high extraction costs.[1]

Standard incineration should be the secondary option, reserved for dilute solutions or heavily

contaminated debris where recovery is chemically infeasible.

Decision Matrix: Waste Stream Segregation
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Figure 1: Decision logic for segregating Ir(dFppy)₃ waste streams to maximize economic

recovery and ensure regulatory compliance.

Part 3: Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Residues)
Context: Expired catalysts, failed synthesis batches, or rotary evaporator residues.[1][2]

Containerization: Transfer solid Ir(dFppy)₃ into a wide-mouth glass jar or high-density

polyethylene (HDPE) container.

Labeling:
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Primary Label: "Hazardous Waste - Solid - Iridium Compound."[1][2]

Constituents: "Tris[2-(4,6-difluorophenyl)pyridinato-C2,N]iridium(III) >95%."[1][2][4]

Hazards: Irritant, Heavy Metal.[1]

Refining Option (Recommended): If accumulating >1g of material, contact a specialized

precious metal refiner (e.g., Sabin, Heraeus).[1] The fluorinated ligands require specific high-

temperature pyrolysis for metal recovery.[1]

Disposal Option: If refining is not viable, seal the container and tag for High-Temperature

Incineration.[1] Ensure the incinerator is equipped with a scrubber for Hydrogen Fluoride

(HF), which will generate upon combustion of the difluorophenyl ligands.

Protocol B: Liquid Waste (Reaction Mixtures)
Context: Post-reaction solutions containing catalyst, substrates, and solvents.[1][2]

Scientific Rationale: Ir(dFppy)₃ is stable in solution.[1] Unlike quenching a Grignard reagent,

adding water or acid will not deactivate the catalyst. It must be removed or contained.[3][5][6][7]

[8]
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Solvent System
Waste Stream
Classification

Handling Procedure

Dichloromethane / Chloroform Halogenated Organic Waste

1.[1][2] Do not precipitate. 2.

Pour directly into Halogenated

Waste carboy. 3. Ensure

carboy is HDPE or glass (avoid

unlined metal).[1]

DMF / DMSO / Acetonitrile
Non-Halogenated Organic

Waste

1.[2] Pour into Non-

Halogenated Waste carboy. 2.

Warning: Do not mix with

oxidizers (e.g., Nitric Acid) as

Ir-complexes can catalyze

decomposition.[1]

Aqueous Mixtures Aqueous Heavy Metal Waste

1. Ir(dFppy)₃ is poorly soluble

in water.[1] 2. Filter the

solution through Celite. 3.

Dispose of solid Celite as Solid

Hazardous Waste. 4. Aqueous

filtrate may still require heavy

metal testing before drain

disposal.

Protocol C: Spill Management & Decontamination
Context: Benchtop powder spill.

Isolate: Evacuate non-essential personnel. Mark the area.

PPE Up: Don N95 respirator, goggles, and double nitrile gloves.[1]

Dry Clean:Do not use water initially. Water will spread the hydrophobic powder. Use a HEPA-

filtered vacuum or sweep gently with a brush and dustpan dedicated to hazardous materials.

Wet Clean: Once visible powder is removed, wipe the surface with a paper towel soaked in

Acetone or Ethyl Acetate (Ir(dFppy)₃ is soluble in organic solvents).[1]
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Final Wash: Wash surface with soap and water to remove residual organic film.

Disposal: Place all wipes, gloves, and vacuum bags into a clear plastic hazardous waste

bag. Label as "Iridium Contaminated Debris."[1]

Part 4: Regulatory Compliance (EPA/RCRA)[1]
RCRA Status: Ir(dFppy)₃ is not a "P-listed" or "U-listed" waste under the US EPA Resource

Conservation and Recovery Act (RCRA).[1] However, it must be characterized based on its

properties:

Toxicity Characteristic: While Iridium is not one of the 8 RCRA metals (As, Ba, Cd, Cr, Pb,

Hg, Se, Ag), the fluorinated ligands and the general toxicity of organometallics necessitate

handling it as Hazardous Chemical Waste.[2]

Ignitability (D001): If the waste is in a flammable solvent (Flash point <60°C), it carries the

D001 code.[1]

Generator Status: Always verify if your institution requires specific "Heavy Metal" tagging

even for non-RCRA metals to comply with local wastewater discharge permits.[1]

Compliance Checklist:

Waste container closed when not in use.

"Hazardous Waste" label visible and legible.

Start date of accumulation recorded.

No incompatibility (e.g., do not mix with strong oxidizers).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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